Cas no 1340310-98-6 (4-(Chloromethyl)-1-(2,4,5-trifluorophenyl)-1H-1,2,3-triazole)

• Product Name: 4-(Chloromethyl)-1-(2,4,5-trifluorophenyl)-1H-1,2,3-triazole
• CAS No: 1340310-98-6
• MF: C₉H₅ClF₃N₃
• MW: 247.604310750961
• CID: 5573171
• Update Time: 2025-10-21

4-(Chloromethyl)-1-(2,4,5-trifluorophenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-1-(2,4,5-trifluorophenyl)-1H-1,2,3-triazole
• 1H-1,2,3-Triazole, 4-(chloromethyl)-1-(2,4,5-trifluorophenyl)-

• Inchi： 1S/C9H5ClF3N3/c10-3-5-4-16(15-14-5)9-2-7(12)6(11)1-8(9)13/h1-2,4H,3H2
• InChI Key： ISSUADAEZWESED-UHFFFAOYSA-N
• SMILES： N1(C2=CC(F)=C(F)C=C2F)C=C(CCl)N=N1

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 345.0±52.0 °C(Predicted)
• pka: -2.77±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(Chloromethyl)-1-(2,4,5-trifluorophenyl)-1H-1,2,3-triazole

Comprehensive Overview of 4-(Chloromethyl)-1-(2,4,5-trifluorophenyl)-1H-1,2,3-triazole (CAS No. 1340310-98-6)

The compound 4-(Chloromethyl)-1-(2,4,5-trifluorophenyl)-1H-1,2,3-triazole (CAS No. 1340310-98-6) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a triazole ring and a trifluorophenyl group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

One of the key reasons for the growing interest in 4-(Chloromethyl)-1-(2,4,5-trifluorophenyl)-1H-1,2,3-triazole is its role in click chemistry reactions. The triazole moiety is known for its stability and versatility, making it a preferred scaffold for constructing complex molecules. This aligns with the increasing demand for efficient synthetic methodologies in the pharmaceutical industry, where time-to-market and cost-effectiveness are critical factors. Additionally, the presence of fluorine atoms enhances the compound's metabolic stability, a feature highly sought after in modern medicinal chemistry.

From an environmental perspective, the trifluorophenyl group in 4-(Chloromethyl)-1-(2,4,5-trifluorophenyl)-1H-1,2,3-triazole contributes to its potential use in green chemistry applications. Fluorinated compounds often exhibit improved efficacy at lower doses, reducing the environmental footprint of agrochemicals. This resonates with the global push toward sustainable farming practices and the reduction of chemical residues in food products. As consumers become more conscious of food safety and environmental impact, the development of such advanced intermediates is likely to gain further traction.

The synthesis and characterization of 4-(Chloromethyl)-1-(2,4,5-trifluorophenyl)-1H-1,2,3-triazole involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure the purity and consistency of the compound, which is crucial for its application in high-value industries. The compound's CAS No. 1340310-98-6 serves as a unique identifier, facilitating its traceability in global chemical databases. This is particularly important for researchers and manufacturers who rely on accurate data for regulatory compliance and quality control.

In the context of drug development, 4-(Chloromethyl)-1-(2,4,5-trifluorophenyl)-1H-1,2,3-triazole has shown promise as a building block for kinase inhibitors and antimicrobial agents. The triazole ring is a common pharmacophore in many FDA-approved drugs, underscoring its therapeutic relevance. With the rise of antibiotic resistance and the need for novel antiviral therapies, this compound could play a pivotal role in addressing some of the most pressing health challenges of our time.

Another area where 4-(Chloromethyl)-1-(2,4,5-trifluorophenyl)-1H-1,2,3-triazole is making waves is in material science. Its ability to form stable linkages with other molecules makes it a candidate for designing functional materials with tailored properties. This is especially relevant in the development of smart coatings and advanced polymers, which are in high demand across industries ranging from electronics to automotive.

In summary, 4-(Chloromethyl)-1-(2,4,5-trifluorophenyl)-1H-1,2,3-triazole (CAS No. 1340310-98-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and compatibility with modern synthetic techniques position it as a valuable asset in the quest for innovative solutions to global challenges. As research continues to uncover its full potential, this compound is poised to remain at the forefront of scientific and industrial advancements.